Cas no 27602-80-8 (Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 27602-80-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 255342
• PubChem ID: 147174
• Update Time: 2025-07-02

Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-
• 2-[(3,4-dimethoxyphenyl)methyl]oxirane
• Methyleugenol oxide
• p,m-Dimethoxyphenylpropylene oxide
• YWP06263CC
• Oxirane, ((3,4-dimethoxyphenyl)methyl)-
• 27602-80-8
• SCHEMBL1261811
• Benzene, 1,2-dimethoxy-4-(2,3-epoxypropyl)-
• OXIRANE, 2-((3,4-DIMETHOXYPHENYL)METHYL)-
• Q27294749
• CCRIS 1159
• DTXSID40950272
• 1,2-Dimethoxy-4-(2,3-epoxyallyl)benzene
• 1,2-Dimethoxy-4-(2,3-epoxypropyl)benzene
• 4-17-00-02073 (Beilstein Handbook Reference)
• 2',3'-Epoxyeugenolmethylether
• 2-[(3, 4-dimethoxyphenyl)methyl]oxirane
• EN300-698581
• 2-((3,4-DIMETHOXYPHENYL)METHYL)OXIRANE
• 23EPOXYEUGENOLMETHYLETHER
• UNII-YWP06263CC
• 2',3'-Epoxyeugenolmethylether [French]
• BRN 0155905

• Inchi： 1S/C11H14O3/c1-12-10-4-3-8(5-9-7-14-9)6-11(10)13-2/h3-4,6,9H,5,7H2,1-2H3
• InChI Key： IDIQAXMVNSQLSC-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99000
• LogP: 1.64510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-

Professional Introduction to Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- (CAS No: 27602-80-8)

The compound Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-, identified by its Chemical Abstracts Service (CAS) number 27602-80-8, is a specialized organic molecule with significant potential in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of oxiranes, which are cyclic ethers characterized by a three-membered ring containing one oxygen atom. The presence of a 3,4-dimethoxyphenyl substituent in the molecule introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from oxirane derivatives due to their versatile reactivity and biological activity. Oxiranes are known for their ability to undergo ring-opening reactions, which can be exploited to form covalent bonds with biological targets such as proteins and nucleic acids. This property makes them particularly useful in the design of probes for biochemical assays and in the development of targeted drug delivery systems.

The 2-[(3,4-dimethoxyphenyl)methyl]- moiety in Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- contributes to the compound's overall pharmacophore by providing a hydrophobic aromatic ring system that can interact with specific binding sites on biological targets. The methylation at the 2-position enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. Additionally, the dimethoxy groups at the 3 and 4 positions introduce electron-donating effects, which can modulate the electronic properties of the aromatic ring and influence its interactions with biological molecules.

Recent studies have highlighted the potential of oxirane derivatives as inhibitors of various enzymatic pathways implicated in human diseases. For instance, modifications of oxirane structures have been explored as inhibitors of proteases such as matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and are implicated in conditions like cancer and inflammation. The 3,4-dimethoxyphenyl substituent in Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- may enhance its binding affinity to such proteases by optimizing the orientation and interaction with key residues in the enzyme's active site.

Moreover, oxirane-based compounds have been investigated for their antimicrobial properties. The ability of oxiranes to undergo facile ring-opening reactions allows them to form stable adducts with nucleic acids and proteins, disrupting essential biological processes in microorganisms. The structural features of Oxirane,2-[(3,4-dimethoxyphenyl)methyl]-, particularly the presence of the 3,4-dimethoxyphenyl group, may contribute to its efficacy against resistant bacterial strains by interfering with DNA replication and transcription.

In the realm of medicinal chemistry, the synthesis of Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- has been optimized for efficiency and scalability. Advances in synthetic methodologies have enabled the preparation of this compound with high purity and yield, making it more accessible for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core oxirane ring system, while protecting group strategies have been utilized to ensure regioselective functionalization at the 3,4-dimethoxyphenyl moiety.

The pharmacological profile of Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- is being actively investigated in preclinical studies to assess its potential as a therapeutic agent. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inducing apoptosis and inhibiting proliferation. The unique combination of structural features provided by the oxirane core and the 3,4-dimethoxyphenylmethyl substituent appears to contribute to its potent biological effects.

Future research directions may focus on further optimizing the pharmacokinetic properties of Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- through structural modifications aimed at improving solubility and reducing toxicity. Additionally, exploring its potential as a prodrug or part of combination therapy regimens could expand its therapeutic applications. The versatility of oxirane derivatives makes them attractive candidates for developing next-generation therapeutics targeting a wide range of diseases.

In conclusion,Oxirane,2-[(3,4-dimethoxyphenyl)methyl]- (CAS No: 27602-80-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric properties makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents for human diseases.